Cas no 86483-51-4 (Ethyl 3-(2,4-dichloro-5-fluorophenyl)-3-oxopropanoate)

Ethyl 3-(2,4-dichloro-5-fluorophenyl)-3-oxopropanoate is a fluorinated and chlorinated β-keto ester compound with applications in pharmaceutical and agrochemical synthesis. Its key structural features include a reactive β-keto ester moiety and substituted aromatic ring, making it a versatile intermediate for constructing heterocycles and complex molecules. The dichloro and fluoro substituents enhance its reactivity in nucleophilic and electrophilic transformations, while the ethyl ester group improves solubility in organic solvents. This compound is particularly useful in the synthesis of biologically active molecules due to its ability to undergo condensation, cyclization, and functional group interconversion reactions. Its stability under standard storage conditions ensures consistent performance in synthetic workflows.

Ethyl 3-(2,4-dichloro-5-fluorophenyl)-3-oxopropanoate structure

86483-51-4 structure

Product Name:Ethyl 3-(2,4-dichloro-5-fluorophenyl)-3-oxopropanoate

CAS No:86483-51-4

MF:C₁₁H₉Cl₂FO₃

MW:279.091765165329

CID:720194

PubChem ID:2774350

Update Time:2025-10-18

Ethyl 3-(2,4-dichloro-5-fluorophenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-(2,4-dichloro-5-fluorophenyl)-3-oxopropanoate
- Benzenepropanoic acid,2,4-dichloro-5-fluoro-b-oxo-, ethyl ester
- ETHYL (2,4-DICHLORO-5-FLUOROBENZOYL) ACETATE
- Ethyl 2,4-dichloro-5-fluorobenzoylacetate
- Ethyl2,4-dichoro-5-fluoro-oxo-benzenepropanoate
- SCHEMBL4714980
- ethyl 2,4-dichloro-5-fluoro-benzoyl-acetate
- ethyl 2,4-dichloro-5-fluoro-benzoylacetate
- AM20041264
- 3-(2,4-dichloro-5-fluorophenyl)-3-oxopropanoic acid ethyl ester
- CS-0361473
- DTXSID40378992
- FT-0654163
- ETHYL2,4-DICHLORO-5-FLUOROBENZOYLACETATE
- POKPUCWXUHWGMX-UHFFFAOYSA-N
- AKOS009157397
- Ethyl (2,4-dichloro-5-fluorobenzoyl)acetate
- A841683
- 86483-51-4
- 3-(2,4-dichloro-5-fluoro-phenyl)-3-oxo-propionic acid ethyl ester
- ethyl 3-(2,4-dichloro-5-fluoro-phenyl)-3-oxo-propanoate
- MDL： MFCD03094232
- Inchi： 1S/C11H9Cl2FO3/c1-2-17-11(16)5-10(15)6-3-9(14)8(13)4-7(6)12/h3-4H,2,5H2,1H3
- InChI Key： POKPUCWXUHWGMX-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=CC=1C(CC(=O)OCC)=O)F)Cl

Computed Properties

Exact Mass: 277.991
Monoisotopic Mass: 277.991
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 298
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 43.4A^2

Experimental Properties

Density: 1.381
Boiling Point: 329.5°C at 760 mmHg
Flash Point: 127.6°C
Refractive Index: 1.523
PSA: 43.37000
LogP: 3.26840

Ethyl 3-(2,4-dichloro-5-fluorophenyl)-3-oxopropanoate Security Information

Hazard Statement： Irritant
Hazardous Material Identification：

Ethyl 3-(2,4-dichloro-5-fluorophenyl)-3-oxopropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019111804-1g	Ethyl 3-(2,4-dichloro-5-fluorophenyl)-3-oxopropanoate	86483-51-4	95%	1g	$321.44	2023-08-31
Ambeed	A880728-1g	Ethyl 3-(2,4-dichloro-5-fluorophenyl)-3-oxopropanoate	86483-51-4	95+%	1g	$366.0	2025-04-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1432143-1g	Ethyl 3-(2,4-dichloro-5-fluorophenyl)-3-oxopropanoate	86483-51-4	95+%	1g	￥5505.00	2024-04-28